N'-[(1E,2Z)-2-methyl-3-phenylprop-2-en-1-ylidene]pyridine-3-carbohydrazide

• Molecular Formula: C16H15N3O
• Molecular Weight: 265.31 g/mol
• IUPAC Name: N-[(E)-[(Z)-2-methyl-3-phenylprop-2-enylidene]amino]pyridine-3-carboxamide
• InChI: InChI=1S/C16H15N3O/c1-13(10-14-6-3-2-4-7-14)11-18-19-16(20)15-8-5-9-17-12-15/h2-12H,1H3,(H,19,20)/b13-10-,18-11+
• InChI Key: IBQCUYPFRQKZNZ-CGZFJWOTSA-N
• Isomeric SMILES: C/C(=C/C1=CC=CC=C1)/C=N/NC(=O)C2=CN=CC=C2
• SMILES: CC(=CC1=CC=CC=C1)C=NNC(=O)C2=CN=CC=C2

Description

N-[(2-methyl-3-phenylprop-2-enylidene)amino]-3-pyridinecarboxamide is a pyridinecarboxamide. It derives from a nicotinamide.

Scientific Research Applications

• Synthesis and Biological Evaluation : Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone, which are structurally related to the compound , have been synthesized and evaluated for potential antidepressant and nootropic activities. Certain synthesized compounds demonstrated high antidepressant activity in various tests (Thomas et al., 2016).

• Antibacterial and Antifungal Properties : Various hydrazides, including those structurally similar to N'-[(1E,2Z)-2-methyl-3-phenylprop-2-en-1-ylidene]pyridine-3-carbohydrazide, have been synthesized and found to possess notable antibacterial properties. This suggests a potential application in developing new antibacterial agents (Kostenko et al., 2015).

• Antifungal Activity : Research has been conducted on the synthesis of novel imidazo[1,2-a]pyridines, including derivatives structurally related to the compound , and their evaluation for antifungal activities. Some of these compounds showed moderate antifungal activity, indicating potential applications in antifungal drug development (Göktaş et al., 2014).

• Chemical Synthesis and Characterization : Various carbohydrazides, related to N'-[(1E,2Z)-2-methyl-3-phenylprop-2-en-1-ylidene]pyridine-3-carbohydrazide, have been synthesized and characterized, demonstrating the diverse chemical applications of these compounds in synthetic chemistry (Soares & Dias, 2020).

• Optical and Electronic Applications : Certain chalcone derivatives, which are structurally related to the compound , have been synthesized and characterized for their optical properties. These compounds have shown significant nonlinear optical (NLO) signatures, indicating potential applications in organo-electronic devices (Belahlou et al., 2020).